Cas no 1643564-72-0 (3-Bromo-6-(piperidino)pyridine-d13)

• Product Name: 3-Bromo-6-(piperidino)pyridine-d13
• CAS No: 1643564-72-0
• MF: C₁₀H₁₃BrN₂
• MW: 254.207723379135
• CID: 6810525
• PubChem ID: 133553898
• Update Time: 2025-03-06

3-Bromo-6-(piperidino)pyridine-d13 Chemical and Physical Properties

Names and Identifiers

• CS-19864
• 1643564-72-0
• 3-Bromo-6-(piperidino)pyridine-d13

• Inchi： 1S/C10H13BrN2/c11-9-4-5-10(12-8-9)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7H2/i1D2,2D2,3D2,4D,5D,6D2,7D2,8D
• InChI Key： AEDSMUUEBQNEAA-SILFIQGLSA-N
• SMILES： BrC1=C([2H])N=C(C([2H])=C1[2H])N1C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 253.10781Da
• Monoisotopic Mass: 253.10781Da
• Isotope Atom Count: 13
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 16.1Ų